2-((4-chlorophenyl)sulfonyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfonyl-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H17ClN2O4S2/c1-17(2)7-12-15(13(21)8-17)25-16(19-12)20-14(22)9-26(23,24)11-5-3-10(18)4-6-11/h3-6H,7-9H2,1-2H3,(H,19,20,22)
• InChI Key: QAMSBQQUAKBBNS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)CS(=O)(=O)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C17H17ClN2O4S2
• Molecular Weight: 412.9 g/mol

Description

2-((4-chlorophenyl)sulfonyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H17ClN2O4S2 and its molecular weight is 412.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study by Nafeesa et al. (2017) focused on the design, synthesis, and evaluation of N-substituted derivatives of 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide for their antibacterial and anti-enzymatic potential. These compounds were synthesized with multifunctional moieties and structurally elucidated using spectral analytical techniques. The antibacterial screening indicated good inhibition of gram-negative bacterial strains, and the enzyme inhibition study revealed low potential against the lipoxygenase (LOX) enzyme (Nafeesa et al., 2017).

Antiviral and Antibacterial Activities

• The synthesis and antiviral activity of 5-(4-chlorophenyl)-1,3,4-thiadiazole sulfonamides were explored in a study that synthesized new derivatives and evaluated their anti-tobacco mosaic virus activity. This study demonstrated that certain synthesized compounds possessed notable antiviral activity (Chen et al., 2010).

Anticancer Properties

• Research by Ghorab et al. (2015) investigated novel sulfonamide derivatives for their cytotoxic activity against breast cancer (MDA-MB-231) and colon cancer (HT-29) cell lines. The study identified compounds exhibiting potent anticancer activity, highlighting the potential therapeutic applications of sulfonamide derivatives (Ghorab et al., 2015).

Enzyme Inhibition

• Another study explored the synthesis and biological screening of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide derivatives. These compounds were evaluated for their activity against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase enzymes (LOX), showing relatively more activity against acetyl cholinesterase (Rehman et al., 2013).

Ligand-Protein Interactions and Photovoltaic Efficiency Modeling

• A spectroscopic and quantum mechanical study on bioactive benzothiazolinone acetamide analogs assessed their photovoltaic efficiency, light harvesting efficiency, and non-linear optical (NLO) activity. This research underscores the multifaceted applications of these compounds, including potential use in dye-sensitized solar cells (DSSCs) and their interactions with biological targets (Mary et al., 2020).